Cas no 2138210-62-3 (3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide)

• Product Name: 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide
• CAS No: 2138210-62-3
• MF: C₁₃H₂₁N₃OS
• MW: 267.390341520309
• CID: 5968220
• PubChem ID: 165749379
• Update Time: 2025-06-07

3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• 2138210-62-3
• 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide
• EN300-739322

• Inchi： 1S/C13H21N3OS/c1-2-3-9-15-18(17,16-12-7-8-12)13-6-4-5-11(14)10-13/h4-6,10,12H,2-3,7-9,14H2,1H3,(H,15,16,17)
• InChI Key： RRFPCXWLUAUMAZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C=1)N)(NCCCC)(=NC1CC1)=O

Computed Properties

• Exact Mass: 267.14053348g/mol
• Monoisotopic Mass: 267.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 75.9Ų

Additional information on 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide

Introduction to 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide (CAS No. 2138210-62-3)

3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide, with the CAS number 2138210-62-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a butyl substituent, and a cyclopropyl moiety attached to a benzene ring with a sulfonoimidamide functional group. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide can be represented as follows: C₁₄H₂₀N₄O₂S. The molecular weight of this compound is approximately 304.4 g/mol. The presence of the amino and sulfonoimidamide groups suggests that it may exhibit significant interactions with various biological targets, making it a promising candidate for drug development.

Recent studies have explored the pharmacological properties of 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators in inflammatory responses. This property makes it a potential therapeutic option for conditions such as rheumatoid arthritis and other inflammatory diseases.

In addition to its anti-inflammatory properties, 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide has also been investigated for its neuroprotective effects. Preclinical studies have demonstrated that this compound can reduce oxidative stress and protect neuronal cells from damage induced by various neurotoxic agents. These findings suggest that it may have therapeutic potential in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide is not yet fully understood, but it is believed to involve multiple pathways. One possible mechanism is its ability to modulate the activity of enzymes involved in inflammatory and oxidative stress pathways. For instance, it may inhibit the activity of cyclooxygenase (COX) and lipoxygenase (LOX), which are key enzymes in the production of pro-inflammatory eicosanoids.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide. Preliminary results from phase I trials have shown that the compound is well-tolerated at various doses, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to assess its therapeutic potential in specific disease conditions.

The synthesis of 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide involves several steps, including the preparation of the intermediate compounds and their subsequent coupling reactions. The synthetic route has been optimized to ensure high yields and purity, making it feasible for large-scale production. This is crucial for advancing the compound from preclinical to clinical stages.

In conclusion, 3-amino-N-butyl-N-cyclopropylbenzene-1-sulfonoimidamide (CAS No. 2138210-62-3) is a promising compound with potential therapeutic applications in various fields, including anti-inflammatory and neuroprotective treatments. Ongoing research continues to explore its mechanisms of action and clinical efficacy, providing valuable insights into its potential as a novel drug candidate.